![molecular formula C13H18N2O B1276719 1-[4-(Piperidin-1-ylcarbonyl)phenyl]methanamine CAS No. 292635-34-8](/img/structure/B1276719.png)
1-[4-(Piperidin-1-ylcarbonyl)phenyl]methanamine
Overview
Description
1-[4-(Piperidin-1-ylcarbonyl)phenyl]methanamine, also known as PPCM, is a synthetic compound used in a variety of scientific research applications. PPCM has been found to have a variety of biochemical and physiological effects, and is used in laboratory experiments to study these effects.
Scientific Research Applications
Antiosteoclast Activity
A study by Reddy et al. (2012) synthesized a new family of compounds related to 1-[4-(Piperidin-1-ylcarbonyl)phenyl]methanamine, demonstrating moderate to high antiosteoclast and osteoblast activity, indicating potential applications in bone health and treatment of osteoporosis-related conditions (Reddy et al., 2012).
Synthesis and Thermodynamic Analysis
Research by Jafari (2018) focused on the synthesis of a derivative of this compound, analyzing the synthesis process under different temperature conditions using density functional theory. This study provides insights into the optimal conditions for the synthesis of compounds related to this compound, contributing to the field of synthetic chemistry (Jafari, 2018).
Impurity Analysis in Cloperastine Hydrochloride
Liu et al. (2020) conducted a study on cloperastine hydrochloride, a piperidine derivative, identifying and quantifying impurities, which can be crucial for quality control and safety in pharmaceutical applications (Liu et al., 2020).
Catalytic Applications
Roffe et al. (2016) synthesized derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine and explored their catalytic applications, showing good activity and selectivity. This highlights the potential use of such compounds in catalysis and industrial applications (Roffe et al., 2016).
Serotonin Receptor Agonists
Sniecikowska et al. (2019) designed novel derivatives of this compound as biased agonists of serotonin 5-HT1A receptors, indicating potential therapeutic applications in treating depression and other mental health disorders (Sniecikowska et al., 2019).
Structural and Thermal Studies
Karthik et al. (2021) synthesized and characterized a compound related to this compound, conducting structural studies and theoretical calculations, which can provide valuable information for the design of new materials and compounds (Karthik et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
[4-(aminomethyl)phenyl]-piperidin-1-ylmethanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c14-10-11-4-6-12(7-5-11)13(16)15-8-2-1-3-9-15/h4-7H,1-3,8-10,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTAQOEKCDLOHFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=C(C=C2)CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10427906 | |
Record name | 1-[4-(piperidin-1-ylcarbonyl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
292635-34-8 | |
Record name | 1-[4-(piperidin-1-ylcarbonyl)phenyl]methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10427906 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [4-(piperidine-1-carbonyl)phenyl]methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.